Cas no 1423888-22-5 (1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one)

• Product Name: 1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one
• CAS No: 1423888-22-5
• MF: C₁₂H₁₄FNOS₂
• MW: 271.374063968658
• CID: 5683762
• PubChem ID: 71910743
• Update Time: 2025-06-10

1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,5-DITHIAZEPAN-5-YL)-2-(3-FLUOROPHENYL)ETHANONE
• 1-(1,2,5-dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one
• Z1505436547
• AKOS033383787
• EN300-26578234
• 1423888-22-5
• 1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one

• Inchi： 1S/C12H14FNOS2/c13-11-3-1-2-10(8-11)9-12(15)14-4-6-16-17-7-5-14/h1-3,8H,4-7,9H2
• InChI Key： JCRAXNWKYNRKJI-UHFFFAOYSA-N
• SMILES： S1CCN(C(CC2C=CC=C(C=2)F)=O)CCS1

Computed Properties

• Exact Mass: 271.05008458g/mol
• Monoisotopic Mass: 271.05008458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one

Comprehensive Overview of 1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one (CAS No. 1423888-22-5)

The compound 1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one (CAS No. 1423888-22-5) is a specialized organic molecule featuring a unique 1,2,5-dithiazepane core coupled with a 3-fluorophenyl substituent. This structure positions it as a promising candidate in pharmaceutical and materials science research. The presence of the dithiazepane ring, a sulfur- and nitrogen-containing heterocycle, contributes to its potential bioactivity, while the fluorophenyl group enhances its metabolic stability and binding affinity. Researchers are increasingly exploring such fluorinated compounds due to their relevance in drug discovery, particularly in targeting GPCRs and kinases.

In recent years, the demand for fluorinated heterocycles like 1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one has surged, driven by their applications in precision medicine and agrochemical development. A key trend in organic chemistry is the design of sulfur-nitrogen scaffolds, which are pivotal in modulating pharmacokinetic properties. This compound’s CAS No. 1423888-22-5 is frequently queried in databases such as PubChem and Reaxys, reflecting its growing importance in high-throughput screening libraries. Its synthesis often involves multicomponent reactions or catalytic cross-coupling, methods that align with green chemistry principles.

From a therapeutic perspective, the 3-fluorophenyl moiety in 1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one is noteworthy. Fluorination is a strategic modification in drug design, as it improves membrane permeability and resistance to oxidative degradation. This aligns with current industry focus on C-H functionalization and late-stage fluorination techniques. The compound’s dithiazepane ring also offers chelating potential, making it a subject of interest in metal-catalyzed transformations and protease inhibition studies.

Beyond pharmaceuticals, CAS No. 1423888-22-5 is investigated for its role in advanced material science. Its dual heteroatom system (sulfur and nitrogen) could contribute to conductive polymers or ligand design for catalysis. Searches for “fluorophenyl dithiazepane derivatives” have spiked in SciFinder, underscoring its interdisciplinary appeal. Environmental considerations are also addressed, as researchers evaluate its biodegradability and eco-friendly synthesis routes.

In summary, 1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one exemplifies the convergence of medicinal chemistry and materials innovation. Its structural features and CAS No. 1423888-22-5 make it a valuable reference in academic and industrial R&D. Future studies may explore its structure-activity relationships (SAR) or applications in optoelectronic devices, further solidifying its scientific relevance.